![molecular formula C14H9NO3 B1509992 3-(4-hydroxyphenyl)-4H-pyrano[2,3-b]pyridin-4-one CAS No. 884501-13-7](/img/structure/B1509992.png)
3-(4-hydroxyphenyl)-4H-pyrano[2,3-b]pyridin-4-one
Overview
Description
The compound “3-(4-hydroxyphenyl)-4H-pyrano[2,3-b]pyridin-4-one” is a derivative of 4H-chromene and chromeno[2,3-b]pyridine . These derivatives have been found to have various potential biological activities, including anti-cancerous, anti-proliferative, anti-inflammatory, anti-rheumatic, anti-allergic, apoptosis-inducing, antibacterial, and anti-tubercular activities .
Synthesis Analysis
The synthesis of these derivatives has been efficiently prepared under microwave irradiation in a one-pot reaction . For example, the compound “2,4-Diamino-5-(4-amino-2-hydroxyphenyl)-9-methoxy-5H-chromeno[2,3-b]pyridine-3-carbonitrile” was synthesized under conditions of 10 minutes, yielding 83%, with a melting point of 310–312 °C .Chemical Reactions Analysis
The chemical reactions involving these derivatives have been studied in the context of their anti-inflammatory activities . Six synthetic products exhibited more powerfully inhibited the production of tumor necrosis factor-α-induced nitric oxide (NO) than quercetin and exhibited comparable cell viability in both human and porcine chondrocytes .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can be inferred from their synthesis process. For instance, the compound “2,4-Diamino-5-(4-amino-2-hydroxyphenyl)-9-methoxy-5H-chromeno[2,3-b]pyridine-3-carbonitrile” has a melting point of 310–312 °C .Mechanism of Action
Properties
IUPAC Name |
3-(4-hydroxyphenyl)pyrano[2,3-b]pyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO3/c16-10-5-3-9(4-6-10)12-8-18-14-11(13(12)17)2-1-7-15-14/h1-8,16H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDQMAQGCHQTPFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)OC=C(C2=O)C3=CC=C(C=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10728283 | |
Record name | 3-(4-Hydroxyphenyl)-4H-pyrano[2,3-b]pyridin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10728283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
884501-13-7 | |
Record name | 3-(4-Hydroxyphenyl)-4H-pyrano[2,3-b]pyridin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10728283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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